Cas no 1261768-95-9 (2-(Chloromethyl)naphthalene-7-acetic acid)

• Product Name: 2-(Chloromethyl)naphthalene-7-acetic acid
• CAS No: 1261768-95-9
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4797778
• Update Time: 2025-05-24

2-(Chloromethyl)naphthalene-7-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)naphthalene-7-acetic acid

• Inchi： 1S/C13H11ClO2/c14-8-10-2-4-11-3-1-9(7-13(15)16)5-12(11)6-10/h1-6H,7-8H2,(H,15,16)
• InChI Key： XWHDBAPBKWMLMJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2C=CC(CC(=O)O)=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Additional information on 2-(Chloromethyl)naphthalene-7-acetic acid

Introduction to 2-(Chloromethyl)naphthalene-7-acetic acid (CAS No. 1261768-95-9)

2-(Chloromethyl)naphthalene-7-acetic acid, identified by the chemical identifier CAS No. 1261768-95-9, is a significant compound in the field of organic synthesis and pharmaceutical research. This molecule, featuring a naphthalene core substituted with a chloromethyl group and an acetic acid moiety, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry. The structural characteristics of this compound make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of therapeutic agents targeting neurological and inflammatory disorders.

The naphthalene-7-acetic acid backbone provides a stable aromatic framework, while the chloromethyl group introduces electrophilic centers that facilitate nucleophilic substitution reactions. This reactivity is leveraged in multi-step synthetic pathways to construct more complex structures, including heterocyclic derivatives and peptidomimetics. The compound’s ability to undergo functionalization at multiple sites makes it a cornerstone in the design of novel pharmacophores.

In recent years, 2-(Chloromethyl)naphthalene-7-acetic acid has been explored in the context of drug discovery efforts aimed at modulating inflammatory pathways. Research has highlighted its role as a precursor in the synthesis of molecules that exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making their inhibition a critical strategy in managing chronic inflammatory conditions.

Moreover, studies have demonstrated the potential of derivatives of 2-(Chloromethyl)naphthalene-7-acetic acid in addressing neurological disorders. The naphthalene scaffold is known to interact with biological targets involved in neurodegeneration, such as amyloid-beta plaques in Alzheimer’s disease. By incorporating this moiety into drug candidates, researchers aim to enhance binding affinity and improve pharmacokinetic profiles. Preliminary findings suggest that certain analogs may exhibit neuroprotective effects, potentially opening new avenues for therapeutic intervention.

The chloromethyl functional group within 2-(Chloromethyl)naphthalene-7-acetic acid also enables its use as a crosslinking agent in biomolecular interactions. This property is exploited in biochemical assays where covalent bonding between proteins or peptides is required for structural stabilization or signal transduction studies. Such applications underscore the compound’s importance beyond mere synthetic utility, extending into analytical and diagnostic methodologies.

Advances in computational chemistry have further enhanced the understanding of 2-(Chloromethyl)naphthalene-7-acetic acid‘s reactivity and mechanism of action. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights are crucial for optimizing synthetic routes and designing derivatives with improved efficacy and reduced side effects. The integration of machine learning algorithms has accelerated this process, enabling rapid screening of virtual libraries derived from 2-(Chloromethyl)naphthalene-7-acetic acid to identify promising candidates for experimental validation.

The pharmaceutical industry has taken note of these developments, with several companies investing in research programs centered around 2-(Chloromethyl)naphthalene-7-acetic acid derivatives. Collaborative efforts between academic institutions and industrial partners are yielding innovative drug candidates that are entering clinical trials for conditions ranging from autoimmune diseases to cancer. The compound’s versatility ensures its continued relevance as new therapeutic challenges emerge.

From a synthetic chemistry perspective, 2-(Chloromethyl)naphthalene-7-acetic acid exemplifies the power of heterocyclic compounds in drug design. Its unique combination of structural features allows for diverse modifications while maintaining core biological activity. This balance is essential for developing drugs that are both potent and well-tolerated by patients. As synthetic methodologies evolve, particularly with the advent of flow chemistry and biocatalysis, the accessibility and scalability of producing derivatives of 2-(Chloromethyl)naphthalene-7-acetic acid are expected to improve.

In conclusion, 2-(Chloromethyl)naphthalene-7-acetic acid (CAS No. 1261768-95-9) represents a cornerstone molecule in modern medicinal chemistry. Its structural attributes enable diverse applications in drug discovery, from modulating inflammatory responses to addressing neurological disorders. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a building block for next-generation therapeutics.